Cas no 80113-80-0 ( )
structure
Chemical and Physical Properties
Names and Identifiers
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- 1-(4-propan-2-ylcyclopenten-1-yl)ethanol
- 1-[4-(Propan-2-yl)cyclopent-1-en-1-yl]ethan-1-ol
- DTXSID50280976
- NSC19518
- SCHEMBL13855718
- NSC-19518
- 80113-80-0
-
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- Inchi： InChI=1S/C10H18O/c1-7(2)9-4-5-10(6-9)8(3)11/h5,7-9,11H,4,6H2,1-3H3
- InChI Key： XYPRAORYAAWJAI-UHFFFAOYSA-N
- SMILES： CC(C)C1CC=C(C1)C(C)O
Computed Properties
- Exact Mass: 154.135765193g/mol
- Monoisotopic Mass: 154.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 20.2Ų
Related Literature
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Riku Kubota,Shoichiro Asayama,Hiroyoshi Kawakami Chem. Commun., 2014,50, 15909-15912
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John Linkhorst,Arne Cinar,Alexander Jans,Alexander J. C. Kuehne Lab Chip, 2018,18, 1341-1348
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Yinglu Zhang,Longjiang Ding,Wei Zhang,Xiao-ai Zhang,Ying Lian,Xu-dong Wang Analyst, 2018,143, 5120-5126
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